Cas no 1342984-01-3 (4-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)butanamide)

• Product Name: 4-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)butanamide
• CAS No: 1342984-01-3
• MF: C₉H₁₅IN₄O
• MW: 322.146073579788
• CID: 6491569
• PubChem ID: 64429507
• Update Time: 2025-07-19

4-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)butanamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)butanamide
• 1342984-01-3
• AKOS013752766
• EN300-1123597

• Inchi： 1S/C9H15IN4O/c1-9(12-2,8(11)15)3-4-14-6-7(10)5-13-14/h5-6,12H,3-4H2,1-2H3,(H2,11,15)
• InChI Key： SXZFODKGYRXPEW-UHFFFAOYSA-N
• SMILES： IC1C=NN(C=1)CCC(C(N)=O)(C)NC

Computed Properties

• Exact Mass: 322.02906g/mol
• Monoisotopic Mass: 322.02906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.9Ų

Additional information on 4-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)butanamide

Comprehensive Analysis of 4-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)butanamide (CAS No. 1342984-01-3)

In the rapidly evolving field of pharmaceutical and agrochemical research, 4-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)butanamide (CAS No. 1342984-01-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyrazole core and iodo substitution, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework suggests versatility in drug design, particularly in targeting enzymes or receptors involved in metabolic pathways.

The 4-(4-iodo-1H-pyrazol-1-yl) moiety is a critical feature of this compound, often associated with enhanced binding affinity in medicinal chemistry. Recent studies highlight the role of iodinated compounds in improving pharmacokinetic profiles, a topic frequently searched by professionals in drug discovery forums. Additionally, the 2-methyl-2-(methylamino)butanamide segment introduces steric and electronic effects that could influence solubility and bioavailability—key concerns in modern small-molecule drug development.

From an industrial perspective, CAS No. 1342984-01-3 is often discussed in the context of high-throughput screening (HTS) libraries. Its structural complexity aligns with trends in fragment-based drug design, a hot topic in AI-driven molecular optimization. Researchers are increasingly leveraging computational tools like molecular docking to predict interactions between such compounds and biological targets, addressing common search queries like "how to optimize lead compounds for selectivity."

Environmental and safety profiles of 4-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)butanamide are also under scrutiny, reflecting growing public interest in green chemistry principles. Analytical techniques such as LC-MS and NMR are routinely employed to characterize this compound, as evidenced by frequent searches for "spectral data interpretation of iodinated heterocycles." These methodologies ensure compliance with regulatory standards while maintaining research reproducibility.

In agrochemical applications, derivatives of this compound show promise as plant growth regulators or pest control agents, correlating with rising demand for sustainable crop protection solutions. The pyrazole ring system is known to interact with insect nicotinic acetylcholine receptors, a mechanism explored in recent patents. This aligns with industry searches for "next-generation agrochemicals with low environmental persistence."

Synthetic routes to CAS No. 1342984-01-3 often involve palladium-catalyzed cross-coupling reactions, a technique dominating organic chemistry discussions. The compound's iodo substituent serves as a handle for further derivatization, enabling combinatorial chemistry approaches—a frequent subject in "hit-to-lead optimization" webinars. Its stability under physiological conditions makes it a candidate for prodrug development, another trending research area.

Market analysts note increasing procurement of this compound by contract research organizations (CROs), reflecting its utility in interdisciplinary projects. Quality control protocols emphasize HPLC purity assessments (>98%), addressing laboratory professionals' searches for "benchmarking analytical methods for nitrogen-rich compounds." Storage recommendations typically suggest inert atmospheres to preserve the iodo-pyrazole functionality.

Emerging applications in fluorescence labeling have been proposed due to the compound's potential to form stable conjugates with biomolecules. This intersects with nanotechnology searches like "small-molecule probes for cellular imaging." Theoretical studies using DFT calculations predict its electron distribution patterns, aiding in the design of charge-transfer materials—an area gaining traction in materials science communities.

In conclusion, 4-(4-iodo-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)butanamide represents a multifaceted research tool with expanding relevance across life sciences. Its structural features address contemporary challenges in drug discovery, agrochemical innovation, and materials science, making it a compound worthy of continued investigation. As synthetic methodologies advance and computational predictions improve, this molecule may unlock new possibilities in targeted molecular design.